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Compound of Interest

Compound Name: Gne-493

Cat. No.: B1684594

GNE-493 is a potent, selective, and orally available dual pan-PISK/mTOR inhibitor utilized in
cancer research.[1][2][3] Due to its cytotoxic potential, as with other antineoplastic agents,
proper handling and disposal are critical to ensure personnel safety and environmental
protection.[4] This document provides a comprehensive guide to the proper disposal
procedures for GNE-493, tailored for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

A summary of the key chemical and physical properties of GNE-493 is provided below.

Property Value
Molecular Formula C17H20N602S[5][6]
Molecular Weight 372.44 g/mol [1][6]
CAS Number 1033735-94-2[5][6]
Appearance White to off-white solid[7]
- DMSO: > 112 mg/mL[6], Ethanol: > 4 mg/mL][€],
Solubility
Water: > 1 mg/mL[6]
Powder: -20°C for up to 2 years. In DMSO: 1
Storage

month at -4°C or longer at -80°C.[6]
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Biological Activity

GNE-493 is a potent inhibitor of PISK isoforms and mTOR. The half-maximal inhibitory
concentrations (IC50) are detailed in the table below.

Target IC50 (nM)
PI3Ka 3.4[1][2](3]
PI3KP 12[1][2][3]
PI3Ky 16[1][2][3]
PI3K3 16[1][2](3]
mTOR 32[1][2][3]

GNE-493 Disposal Protocol

The following step-by-step procedure outlines the recommended practices for the safe disposal
of GNE-493. This protocol is based on general guidelines for the disposal of hazardous
antineoplastic drugs and should be performed in accordance with institutional and local
regulations.[4]

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure that the following PPE is worn:
» Gloves: Double chemotherapy gloves are required to provide maximum protection.[4]
o Eye Protection: Safety glasses or goggles.

o Lab Coat: A disposable lab coat is recommended.

Waste Segregation and Containment

Proper segregation of waste is crucial to prevent accidental exposure and ensure compliant
disposal.

e Solid Waste:
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o Contaminated disposable items such as gloves, absorbent pads, and empty vials should
be placed in a designated, sealed plastic container for hazardous waste.[7]

o This container must be clearly labeled as "Hazardous Chemical Waste" and should specify
"GNE-493 Waste."

e Liquid Waste:

o Unused stock solutions or experimental media containing GNE-493 should be collected in
a dedicated, leak-proof hazardous chemical waste container.

o Do not mix GNE-493 waste with other chemical waste streams.[4]
e Sharps Waste:

o Syringes and needles that have been fully emptied with no visible residual drug can be
disposed of in a standard red sharps container.[4]

o Crucially, if a syringe contains any residual volume of GNE-493, it must be disposed of as
hazardous chemical waste in a designated bulk waste container, not a sharps container.[4]

Decontamination

» Work surfaces and equipment potentially contaminated with GNE-493 should be
decontaminated. The specific deactivating agent for GNE-493 is not documented, so a
thorough cleaning with a suitable laboratory detergent followed by a rinse is a prudent
measure. All cleaning materials must be disposed of as hazardous waste.

Waste Pickup and Disposal

o Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA) as
per your institution's policy.

* When the waste container is full or no longer in use, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department.[4]

GNE-493 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of GNE-493.
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Caption: Workflow for the safe disposal of GNE-493 waste.

Experimental Protocol: In Vivo Tumor Growth
Inhibition
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The following is a representative experimental protocol for assessing the in vivo efficacy of
GNE-493 in a mouse xenograft model.

Objective: To evaluate the anti-tumor activity of GNE-493 in a human breast cancer xenograft
model.

Materials:

Female nude (nu/nu) mice (6-8 weeks old)

MCF7.1 human breast cancer cells

GNE-493

Vehicle control solution

Dosing gavage needles

Calipers

Procedure:

e MCF7.1 cells are implanted into the mice.

e Tumors are allowed to grow to a mean volume of 250-350 mms3.[8]
e Mice are randomized into treatment and control groups.

e The treatment group is dosed orally, once daily, with 10 mg/kg of GNE-493 for 21
consecutive days.[8]

o The control group receives the vehicle solution on the same schedule.
e Tumor volume is measured twice weekly using calipers (Volume = (length x width?)/2).[8]
» Animal body weights are monitored throughout the study.

o At the end of the 21-day treatment period, the tumor growth inhibition is calculated by
comparing the tumor volumes of the treated group to the vehicle control group. A 73% tumor
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growth inhibition was observed in one study.[8]

Disclaimer: This information is for research use only and is not intended for human or
veterinary use.[5] All procedures involving hazardous materials should be conducted by trained
personnel in a controlled laboratory setting. Always consult your institution's safety guidelines
and the material's Safety Data Sheet (SDS) before handling.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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